![molecular formula C17H25N3O3 B5650012 1-(cyclopentylcarbonyl)-N-(3-isoxazolylmethyl)-N-methyl-4-piperidinecarboxamide](/img/structure/B5650012.png)
1-(cyclopentylcarbonyl)-N-(3-isoxazolylmethyl)-N-methyl-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is part of a broader class of chemicals that have garnered interest for their potential in various scientific and medicinal applications. Its structure suggests a multifaceted approach to understanding its synthesis, reactions, and properties.
Synthesis Analysis
The synthesis of compounds similar to 1-(cyclopentylcarbonyl)-N-(3-isoxazolylmethyl)-N-methyl-4-piperidinecarboxamide often involves complex organic reactions, including cyclization, condensation, and hydrogenation steps. For example, a related compound, 1-[(3R,4R)-1-cyclooctylmethyl-3-hydroxymethyl-4-piperidyl]-3-ethyl-1,3-dihydro-benzimidazol-2-one, was synthesized through Dieckmann cyclization of the Michael adduct, followed by condensation with o-phenylendiamine and subsequent steps leading to the racemic title compound (De Risi et al., 2001).
Molecular Structure Analysis
Molecular structure analysis involves using techniques such as X-ray crystallography and molecular mechanics. For instance, the conformational analysis of thioperamide, a compound with a somewhat related structure, was performed to understand its low conformational flexibility, which is crucial for designing new antagonists (Plazzi et al., 1997).
Chemical Reactions and Properties
Chemical reactions involving compounds of this nature typically include reactions with nitrile oxides to produce novel aza-bicyclic 2-isoxazolines with regioselective manners, showcasing the compound's reactivity towards synthesizing heterocyclic structures (Almeida et al., 2009).
Physical Properties Analysis
The physical properties of such compounds are crucial for their potential applications. This includes solubility, melting point, and crystalline structure, which are determined through various analytical techniques. However, specific data on the physical properties of this compound was not found in the search.
Chemical Properties Analysis
The chemical properties, including reactivity, stability, and functional group analysis, are essential for understanding how these compounds interact in different environments. For example, the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] as potential central nervous system agents showcases the chemical versatility and potential biological relevance of compounds within this chemical class (Bauer et al., 1976).
properties
IUPAC Name |
1-(cyclopentanecarbonyl)-N-methyl-N-(1,2-oxazol-3-ylmethyl)piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O3/c1-19(12-15-8-11-23-18-15)16(21)14-6-9-20(10-7-14)17(22)13-4-2-3-5-13/h8,11,13-14H,2-7,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHBYBULMZOYRCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=NOC=C1)C(=O)C2CCN(CC2)C(=O)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.